Cas no 885281-21-0 (3-(1H-Imidazol-4-yl)-benzylamine)

• Product Name: 3-(1H-Imidazol-4-yl)-benzylamine
• CAS No: 885281-21-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD06738849
• CID: 823387
• PubChem ID: 53407682
• Update Time: 2025-04-19

3-(1H-Imidazol-4-yl)-benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-4-yl)-benzylamine
• [3-(1H-imidazol-5-yl)phenyl]methanamine
• 3-(1H-IMIDAZOL-4-YL)BENZYLAMINE,
• (3-(1H-IMIDAZOL-4-YL)PHENYL)METHANAMINE
• 1-[3-(1H-IMIDAZOL-4-YL)PHENYL]METHANAMINE
• 3-(1H-Imidazol-4-yl)benzylamine
• A861867
• [3-(1H-imidazol-4-yl)phenyl]methanamine
• 885281-21-0
• EN300-1585911
• AKOS006294123
• 3-(1H-Imidazol-5-yl)benzenemethanamine
• 1-[3-(1H-Imidazol-5-yl)phenyl]methanamine
• AB28030
• CS-0210612
• SCHEMBL8245099
• MFCD06738849
• DTXSID70695987
• FT-0756228
• DB-077866
• G85333

• MDL： MFCD06738849
• Inchi： 1S/C10H11N3/c11-5-8-2-1-3-9(4-8)10-6-12-7-13-10/h1-4,6-7H,5,11H2,(H,12,13)
• InChI Key： RVBVEEGNEOEISK-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 54.70000
• LogP: 2.23570